Cas no 25148-68-9 (N-Methyl-o-phenylenediamine, Dihydrochloride)

• Product Name: N-Methyl-o-phenylenediamine, Dihydrochloride
• CAS No: 25148-68-9
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• MDL: MFCD00042021
• CID: 52657
• PubChem ID: 87558947
• Update Time: 2025-05-26

N-Methyl-o-phenylenediamine, Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1,2-benzenediamine dihydrochloride
• N-Methyl-1,2-phenylenediamine Dihydrochloride
• N1-Methylbenzene-1,2-diamine dihydrochloride
• N-METHYL-1,2-PHENYLENEDIAMINE HYDROCHLORIDE
• N-Methylbenzene-1,2-diamine dihydrochloride
• N-Methyl-o-phenylene
• N-METHYL-O-PHENYLENEDIAMINE DIHYDROCHLORIDE
• 1,2-benzenediamine,N-methyl
• 2-benzenediamine,n-methyl-dihydrochloride
• 2-METHYLAMINOANILINE HYDROCHLORIDE
• N-methyl o-phenylenediamine dihydrochloride
• N-methyl-1,2-diaminobenzene dihydrochloride
• N-methyl-o-phenylenediamine dihydrchloride
• N-Methyl-O-PhenylenediamineHcl
• N-METHYL-ORTHO-PHENYLENEDIAMINE2HCL
• 1,2-Benzenediamine, N-methyl-, dihydrochloride
• 2-(Methylamino)aniline dihydrochloride
• NML5KQ540I
• 1,2-Benzenediamine, N1-methyl-, hydrochloride (1:2)
• N-Methyl-o-phenylenediamine 2HCl
• n-methylbenzol-1,2-diamindihydroc
• N-METHYL-O-PHENLENEDIAMINE DIHYDROCHLORIDE
• N-METHYL-O-PHENYLENEDIAMINE HYDROCHLORIDE
• PS-8287
• AC-6278
• DTXSID5025651
• AKOS015845016
• BCP19652
• N-Methyl-ortho-phenylenediamine dihydrochloride
• Q27284958
• CS-W015729
• NS00083901
• F12014
• N-Methyl-1,2-benzenediaminedihydrochloride
• EINECS 246-655-8
• N-METHYL-1,2-BENZENEDIAMINE 2HCL
• O-PHENYLENEDIAMINE, N-METHYL-, DIHYDROCHLORIDE
• N-Methyl-o-phenylenediamine, Dihydrochloride
• 1-Amino-2-methylaminobenzene Dihydrochloride
• FT-0638497
• AM20050430
• SCHEMBL159325
• DKEONVNYXODZRQ-UHFFFAOYSA-N
• MFCD00042021
• 2-N-methylbenzene-1,2-diamine;dihydrochloride
• 2-methylaminoaniline-dihydrochloride
• 25148-68-9
• M1754
• W-107262
• 2-(Methylamino)aniline 2HCl
• UNII-NML5KQ540I
• DTXCID605651
• DB-046636
• N-Methyl-1,2-benzenediamine DiHCl

• MDL： MFCD00042021
• Inchi： 1S/C7H10N2.2ClH/c1-9-7-5-3-2-4-6(7)8;;/h2-5,9H,8H2,1H3;2*1H
• InChI Key： DKEONVNYXODZRQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 194.03800
• Monoisotopic Mass: 194.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: Not determined
• Density: 1.1610
• Melting Point: 191 ºC
• Boiling Point: 252.4°C at 760 mmHg
• Flash Point: No data available
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Water Partition Coefficient: >=10 g/100 mL at 23 ºC
• PSA: 38.05000
• LogP: 3.56870
• Solubility: dissolve in water
• Vapor Pressure: No data available

N-Methyl-o-phenylenediamine, Dihydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG III
• WGK Germany：3
• Safety Instruction： S36; S26
• RTECS：UR8432000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on N-Methyl-o-phenylenediamine, Dihydrochloride

Professional Introduction to N-Methyl-o-phenylenediamine, Dihydrochloride (CAS No. 25148-68-9)

N-Methyl-o-phenylenediamine, Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 25148-68-9, is a significant compound in the field of chemical and pharmaceutical research. This compound, a derivative of o-phenylenediamine, has garnered attention due to its unique structural and chemical properties, making it a valuable intermediate in various synthetic applications. The dihydrochloride salt form enhances its solubility and stability, facilitating its use in both laboratory and industrial settings.

The molecular structure of N-Methyl-o-phenylenediamine, Dihydrochloride consists of an o-phenylenediamine core with a methyl group attached to one of the amine functional groups. This modification imparts distinct reactivity and electronic characteristics, making it a versatile building block for the synthesis of more complex molecules. The dihydrochloride form further stabilizes the compound by forming strong ionic bonds with chloride ions, which is particularly beneficial in aqueous solutions and biological systems.

In recent years, N-Methyl-o-phenylenediamine, Dihydrochloride has been extensively studied for its potential applications in pharmaceuticals and materials science. Its ability to participate in various chemical reactions, such as condensation and cyclization, makes it a valuable precursor for the synthesis of heterocyclic compounds. These heterocycles are fundamental components in many drug molecules, including those used in treating neurological disorders and infectious diseases.

One of the most compelling areas of research involving N-Methyl-o-phenylenediamine, Dihydrochloride is its role in the development of novel therapeutic agents. Researchers have explored its utility in creating metal-organic frameworks (MOFs) and coordination polymers, which have promising applications in drug delivery systems. The compound's ability to form stable complexes with transition metals has opened new avenues for designing targeted therapies that can enhance drug efficacy and reduce side effects.

Additionally, the structural flexibility of N-Methyl-o-phenylenediamine, Dihydrochloride has made it a candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. These advancements highlight the compound's broad utility beyond traditional pharmaceutical applications.

The synthesis of N-Methyl-o-phenylenediamine, Dihydrochloride typically involves the methylation of o-phenylenediamine followed by salt formation with hydrochloric acid. This process requires careful control of reaction conditions to ensure high yield and purity. Recent improvements in synthetic methodologies have focused on greener solvents and catalytic systems to minimize environmental impact while maintaining high efficiency.

In conclusion, N-Methyl-o-phenylenediamine, Dihydrochloride (CAS No. 25148-68-9) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers developing new drugs and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand even further, driving innovation across multiple industries.